(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid

• CAS No.: 1690269-50-1
• Molecular Formula: C8H13F2NO2
• Molecular Weight: 193.19 g/mol
• IUPAC Name: (2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid
• InChI: InChI=1S/C8H13F2NO2/c9-8(10)2-1-5(4-8)3-6(11)7(12)13/h5-6H,1-4,11H2,(H,12,13)/t5?,6-/m1/s1
• InChI Key: HCEOGAZKLGJVLI-PRJDIBJQSA-N
• Isomeric SMILES: C1CC(CC1C[C@H](C(=O)O)N)(F)F
• Canonical SMILES: C1CC(CC1CC(C(=O)O)N)(F)F

Description

(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid is a compound of significant interest in the field of organic chemistry. This compound features a unique structure with a difluorocyclopentyl group attached to a propanoic acid backbone, making it a valuable subject for various chemical and biological studies.

Preparation Methods

The synthesis of (2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid involves several steps, typically starting with the preparation of the difluorocyclopentyl group. One common method involves the difluoromethylation of cyclopentane derivatives using difluoromethylation reagents . The amino group is then introduced through a series of reactions, including amination and protection-deprotection steps. Industrial production methods often employ catalytic processes to enhance yield and efficiency .

Chemical Reactions Analysis

(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: The difluorocyclopentyl group can undergo nucleophilic substitution reactions, often facilitated by strong bases or nucleophiles.

Scientific Research Applications

(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds, which are valuable in materials science and pharmaceuticals.

Biology: The compound’s unique structure makes it a useful probe for studying enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The difluorocyclopentyl group can enhance the compound’s binding affinity and selectivity, leading to more effective inhibition or activation of the target . The pathways involved often include signal transduction and metabolic processes .

Comparison with Similar Compounds

(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid can be compared with other fluorinated amino acids and cyclopentyl derivatives:

Fluorinated Amino Acids: Compounds like 4-fluorophenylalanine and 2-fluorohistidine share similar properties but differ in their specific applications and reactivity.

Cyclopentyl Derivatives: Compounds such as cyclopentylamine and cyclopentylacetic acid have similar structural features but lack the unique difluoromethyl group, which imparts distinct chemical and biological properties.